Cas no 1807157-82-9 (Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate)

• Product Name: Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate
• CAS No: 1807157-82-9
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4947150
• Update Time: 2025-05-20

Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate

• Inchi： 1S/C11H8F3NO3/c1-2-17-10(16)9-6(5-15)3-7(12)4-8(9)18-11(13)14/h3-4,11H,2H2,1H3
• InChI Key： MPJHPMQEQCGYPR-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(C(=O)OCC)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate

Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate (CAS No. 1807157-82-9): A Comprehensive Overview

Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate, identified by its CAS number 1807157-82-9, is a fluorinated benzoate derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate consists of a benzoic acid core substituted with a cyano group at the 2-position, two fluorine atoms at the 4- and 6-positions, and a methoxy group at the 6-position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it an intriguing subject for synthetic and pharmacological studies.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of multiple fluorine atoms in Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate contributes to these advantageous properties, potentially making it a versatile scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Fluorinated benzoates have shown promise in preclinical studies as inhibitors of various kinases and enzymes involved in cancer cell proliferation. The cyano group in the molecule may also play a role in modulating the reactivity and selectivity of the compound, allowing for precise targeting of cancerous cells while minimizing side effects on healthy tissues.

Furthermore, the methoxy group at the 6-position introduces a polar moiety that can enhance solubility and interactions with biological targets. This feature is particularly important for drug design, as poor solubility often limits the efficacy of therapeutic compounds. The combination of these structural elements makes Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate a promising candidate for further investigation in oncology research.

Recent studies have also explored the antimicrobial properties of fluorinated benzoates. The electron-withdrawing nature of the cyano group and the electron-donating effect of the methoxy group can influence the compound's interaction with bacterial and fungal cell membranes, leading to potent antimicrobial activity. This dual functionality makes Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate a potential candidate for developing novel antibiotics or antifungal agents to combat drug-resistant pathogens.

The synthesis of Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups into the benzoic acid core. These synthetic strategies not only highlight the complexity of working with fluorinated compounds but also showcase the ingenuity required to develop efficient synthetic routes.

In conclusion, Ethyl 2-cyano-6-difluoromethoxy-4-fluorobenzoate (CAS No. 1807157-82-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated benzoates, compounds like this are likely to play a crucial role in shaping the future of medicinal chemistry.